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Compound of Interest

Compound Name: Ala5-Galanin (2-11)

Cat. No.: B12370308 Get Quote

Essential Safety and Handling Guide for Ala5-
Galanin (2-11)
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Ala5-Galanin (2-11), a specific agonist for the galanin receptor 2 (GAL2R) used in laboratory

research.[1][2][3] Given that the chemical, physical, and toxicological properties of many

research-grade peptides have not been fully investigated, it is imperative to exercise due

caution and adhere to standard laboratory safety procedures.[4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and the specific procedures being performed is

necessary to determine the appropriate level of personal protective equipment.[5] The following

table summarizes the recommended PPE for handling Ala5-Galanin (2-11).
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PPE Category Equipment Purpose Standard

Eye and Face

Protection

Safety glasses with

side shields or safety

goggles.

Protects against

splashes and airborne

particles.

Must be marked with

"Z87" signifying

adherence to ANSI

Z87.1.[5]

Face shield.

To be worn in addition

to safety glasses or

goggles when a

significant splash

hazard is present.[5]

N/A

Hand Protection
Disposable nitrile

gloves.

Provides protection

against incidental

chemical exposure.[5]

N/A

Double gloving or

wearing Silver Shield

gloves under nitrile

gloves.

Recommended for

tasks with a higher

risk of exposure.[5]

N/A

Body Protection Laboratory coat.

Protects skin and

personal clothing from

contamination.[5][6]

N/A

Long pants and

closed-toe shoes.

Minimum requirement

for working in a

laboratory setting.[5]

N/A

Respiratory Protection Dust respirator.

Recommended when

handling larger

quantities of

lyophilized peptide to

avoid inhalation of

dust.[7]

N/A
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Safe handling of peptides is crucial to prevent contamination and ensure accurate research

results.[8] Adherence to the following procedural steps is mandatory.

1. Preparation:

Before handling, allow the vial containing the lyophilized peptide to equilibrate to room

temperature in a desiccator to prevent condensation and moisture absorption.[7][9][10]

Wipe the exterior of the vial with 70% isopropanol to decontaminate the surface.

Work in a clean, controlled environment, such as a laminar flow hood or a designated sterile

workspace, to minimize exposure to airborne contaminants.[6][8]

Ensure all tools and surfaces are clean and free from cross-contamination.

2. Weighing and Reconstitution:

When weighing out the lyophilized peptide, do so quickly and reseal the container tightly to

minimize exposure to air and moisture.[9]

For reconstitution, use a sterile, appropriate solvent as specified in the product's Certificate

of Analysis.

If the peptide contains residues prone to oxidation (e.g., Cys, Met, Trp), use oxygen-free

buffers or consider the addition of reducing agents.[7]

3. General Handling:

Always wear the appropriate personal protective equipment as outlined in the table above.[8]

[11]

Avoid inhalation of the peptide powder.[11]

Avoid direct contact with eyes, skin, and clothing.[11]

Practice good laboratory hygiene, including washing hands thoroughly after handling.[6]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
https://www.novoprolabs.com/support/articles/handling-and-storage-of-synthetic-peptides-201703291282.html
https://peptideskingdom.com/peptide-academy/safety-guidelines/
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.bachem.com/knowledge-center/technical-notes/care-and-handling-of-peptides/
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://peptideskingdom.com/peptide-academy/safety-guidelines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of unused or expired peptides is essential to protect personnel and the

environment.[8][12]

1. Waste Classification:

Research peptides and their containers are generally considered chemical waste.[12] Do not

dispose of them in regular trash or down the drain.[8]

2. Collection and Labeling:

Collect all waste materials, including empty vials, contaminated gloves, and other disposable

items, in a designated and properly labeled chemical waste container.[12]

The label should clearly indicate the contents, associated hazards, and the accumulation

start date.[12]

3. Institutional Guidelines:

Adhere to your institution's specific guidelines for chemical waste disposal.[8]

If in doubt, consult your institution's Environmental Health & Safety (EHS) office for guidance

on proper disposal procedures.[12]

4. Incineration:

A common disposal method for chemical waste is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[11] This should only be performed by authorized personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

